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Compound of Interest

Compound Name: Cesium-136

Cat. No.: B081885 Get Quote

Introduction

Cesium-136 (¹³⁶Cs) is a radioactive isotope of cesium with a half-life of approximately 13.16

days. It decays by beta emission to stable Barium-136, and also emits gamma radiation. These

characteristics necessitate specific safety and handling protocols to minimize radiation

exposure to laboratory personnel. This document provides detailed application notes and

experimental protocols for the safe handling of Cesium-136 in a research and drug

development setting.

Radiological Data for Cesium-136
A summary of the key radiological data for Cesium-136 is presented below. This information is

crucial for dose calculations, shielding design, and waste management.

Parameter Value

Half-life (t₁⸝₂) 13.16 days

Primary Emissions Beta (β⁻), Gamma (γ)

Beta Energy (Eβ,max) 0.312 MeV (6.2%), 0.662 MeV (92.3%)

Gamma Energy (Eγ) 0.818 MeV (99.3%), 1.048 MeV (15.5%), etc.

Specific Activity ~1.77 x 10¹⁶ Bq/g
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Safety Protocols
General Safety Precautions
Working with ¹³⁶Cs requires adherence to strict radiation safety protocols to maintain exposure

As Low As Reasonably Achievable (ALARA).

Designated Work Area: All work with ¹³⁶Cs must be conducted in a designated and properly

labeled radioactive materials work area.

Personal Protective Equipment (PPE): At a minimum, a lab coat, disposable gloves, and

safety glasses must be worn when handling ¹³⁶Cs.[1]

Dosimetry: Personnel handling significant quantities of ¹³⁶Cs should wear whole-body and

extremity dosimeters to monitor radiation exposure.

Contamination Control: Work surfaces should be covered with absorbent, plastic-backed

paper.[1] Trays should be used to contain potential spills.

No Eating or Drinking: Eating, drinking, smoking, and applying cosmetics are strictly

prohibited in the designated work area.[1]

Shielding
Due to the emission of high-energy gamma rays, appropriate shielding is essential when

working with ¹³⁶Cs.

Lead Shielding: High-density materials like lead are effective for shielding the gamma

radiation from ¹³⁶Cs. The required thickness will depend on the activity of the source. It is

recommended to store ¹³⁶Cs sources behind a minimum of ¼ inch of lead.[1]

Beta Shielding: While lead is necessary for gamma shielding, a lower density material like

plastic or aluminum should be placed inside the lead shield to absorb beta particles and

minimize the production of Bremsstrahlung (secondary X-rays).

Emergency Procedures
In the event of a spill or other emergency involving ¹³⁶Cs, the following steps should be taken:
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Alert Personnel: Immediately notify all personnel in the vicinity.

Contain the Spill: Confine the spill using absorbent materials.

Evacuate: Evacuate the immediate area.

Decontaminate Personnel: Anyone who may be contaminated should remove contaminated

clothing and wash exposed skin with mild soap and water.

Contact Radiation Safety Officer (RSO): Report the incident to the institutional RSO

immediately.

Experimental Protocols
Protocol for Radiolabeling with Cesium-136
This protocol outlines a general procedure for labeling a target molecule with ¹³⁶Cs. The

specific chemistry will depend on the molecule of interest.

Materials:

Cesium-136 in a suitable chemical form (e.g., ¹³⁶CsCl)

Target molecule

Reaction buffer

Shielded reaction vial

Remote handling tools (e.g., tongs)

Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) for

analysis

Procedure:

Place the shielded reaction vial in a lead-shielded work area.

Using remote handling tools, transfer the required activity of ¹³⁶Cs to the reaction vial.
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Add the reaction buffer and the target molecule to the vial.

Incubate the reaction mixture at the appropriate temperature and for the required time.

After the reaction is complete, quench the reaction if necessary.

Analyze an aliquot of the reaction mixture using TLC or HPLC to determine the

radiochemical purity and yield.

Protocol for Detection and Measurement of Cesium-136
Accurate detection and quantification of ¹³⁶Cs are critical for experimental success and safety.

Instrumentation:

Gamma Counter/Spectrometer: A sodium iodide (NaI) or high-purity germanium (HPGe)

detector is used for identifying and quantifying the gamma emissions from ¹³⁶Cs.

Liquid Scintillation Counter (LSC): An LSC can be used to detect the beta emissions from

¹³⁶Cs, offering high counting efficiency.

Survey Meter: A Geiger-Muller (GM) survey meter should be used to monitor for

contamination in the work area.[2]

Procedure for Gamma Spectroscopy:

Calibrate the gamma spectrometer using a known ¹³⁶Cs standard or other appropriate

gamma sources.

Place the sample in a shielded detector.

Acquire the gamma spectrum for a sufficient amount of time to obtain good counting

statistics.

Identify the characteristic gamma peaks of ¹³⁶Cs (e.g., 818 keV).

Calculate the activity of the sample based on the peak area, detector efficiency, and gamma

ray abundance.
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Protocol for Waste Disposal
Radioactive waste containing ¹³⁶Cs must be disposed of according to institutional and

regulatory requirements.

Waste Segregation:

Solid Waste: Contaminated items such as gloves, absorbent paper, and plasticware should

be placed in a designated, shielded radioactive waste container.

Liquid Waste: Aqueous and organic liquid waste containing ¹³⁶Cs should be collected in

separate, clearly labeled, and shielded containers.

Sharps Waste: Contaminated needles and blades must be placed in a puncture-resistant

sharps container designed for radioactive waste.

Disposal Procedure:

All waste containers must be clearly labeled with the isotope (¹³⁶Cs), the activity, the date,

and the chemical composition.

Store the waste in a designated radioactive waste storage area.

Due to its relatively short half-life, ¹³⁶Cs waste may be suitable for decay-in-storage. This

involves holding the waste for at least 10 half-lives (approximately 132 days) until the

radioactivity is indistinguishable from background radiation.

After the decay period, the waste should be surveyed with a radiation meter to confirm it is at

background levels before being disposed of as non-radioactive waste.

For higher activity waste or long-term storage, contact the institutional Radiation Safety

Officer for guidance on proper disposal procedures.[3][4][5]
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Experimental Workflow for Handling Cesium-136
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Caption: General experimental workflow for handling Cesium-136.
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Cesium-136 Spill Response Protocol
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Caption: Emergency response protocol for a Cesium-136 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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